Cas no 126959-05-5 (Ethanaminium,2-[[hydroxy[3-[(1-oxodocosyl)oxy]-2-[(1-oxododecyl)oxy]propoxy]phosphinyl]oxy]-N,N,N-trimethyl-,inner salt)

• Product Name: Ethanaminium,2-[[hydroxy[3-[(1-oxodocosyl)oxy]-2-[(1-oxododecyl)oxy]propoxy]phosphinyl]oxy]-N,N,N-trimethyl-,inner salt
• CAS No: 126959-05-5
• MF: C₄₂H₈₄NO₈P
• MW: 762.092035293579
• CID: 140794
• PubChem ID: 130911
• Update Time: 2025-04-19

Ethanaminium,2-[[hydroxy[3-[(1-oxodocosyl)oxy]-2-[(1-oxododecyl)oxy]propoxy]phosphinyl]oxy]-N,N,N-trimethyl-,inner salt Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,2-[[hydroxy[3-[(1-oxodocosyl)oxy]-2-[(1-oxododecyl)oxy]propoxy]phosphinyl]oxy]-N,N,N-trimethyl-,inner salt
• (3-docosanoyloxy-2-dodecanoyloxypropyl) 2-(trimethylazaniumyl)ethyl phosphate
• 1-docosanoyl-2-dodecanoylphosphatidylcholine
• Ethanaminium,2-[[hydroxy[3-[(1-oxodocosyl)oxy]-2-[(1-oxododecyl)oxy]propoxy]phosphinyl]oxy]-N,...
• 1-Ddpch
• 3-(docosanoyloxy)-2-(dodecanoyloxy)propyl 2-(trimethylammonio)ethyl phosphate
• 3,5,9-Trioxa-4-phosphahentriacontan-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-((1-oxododecyl)oxy)-, hydroxide, inner salt, 4-oxide
• 4-Hydroxy-N,N,N-trimethyl-10-oxo-7-((1-oxododecyl)oxy)-3,5,9-trioxa-4-phosphahentriacontan-1-aminium hydroxide, inner salt, 4-oxide
• 126959-05-5

• Inchi： 1S/C42H84NO8P/c1-6-8-10-12-14-16-17-18-19-20-21-22-23-24-25-27-28-30-32-34-41(44)48-38-40(39-50-52(46,47)49-37-36-43(3,4)5)51-42(45)35-33-31-29-26-15-13-11-9-7-2/h40H,6-39H2,1-5H3
• InChI Key： MCNGJGRPYKOAMP-UHFFFAOYSA-N
• SMILES： P(=O)([O-])(OCC(COC(CCCCCCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 761.59382
• Monoisotopic Mass: 761.59345564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 52
• Rotatable Bond Count: 42
• Complexity: 857
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 14.5
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 111.19